Cas no 2228713-85-5 (1-phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole)

• Product Name: 1-phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole
• CAS No: 2228713-85-5
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 6080315
• PubChem ID: 165866691
• Update Time: 2025-05-20

1-phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole
• 2228713-85-5
• EN300-1878158
• 1-phenyl-4-[(pyrrolidin-3-yl)methyl]-1H-1,2,3-triazole

• Inchi： 1S/C13H16N4/c1-2-4-13(5-3-1)17-10-12(15-16-17)8-11-6-7-14-9-11/h1-5,10-11,14H,6-9H2
• InChI Key： LTZICUDKOIXINY-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CN(C3C=CC=CC=3)N=N2)C1

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on 1-phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole

1-Phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole: A Comprehensive Overview

The compound with CAS No. 2228713-85-5, known as 1-phenyl-4-(pyrrolidin-3-yl)methyl-1H-1,2,3-triazole, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the 1,2,3-triazole family, which has been extensively studied due to its unique electronic properties and structural versatility. The presence of a phenyl group and a pyrrolidinyl group in its structure contributes to its distinctive chemical behavior and potential applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1H-1,2,3-triazoles with diverse substituents. The incorporation of a pyrrolidinyl methyl group at the 4-position of the triazole ring introduces steric and electronic effects that can be exploited for various purposes. For instance, this modification enhances the compound's ability to act as a ligand in coordination chemistry or as a building block in supramolecular assemblies.

One of the most promising applications of 1H-1,2,3-triazoles lies in their use as precursors for click chemistry reactions. The azide–alkyne cycloaddition (CuAAC) reaction is particularly notable for its ability to form stable triazole linkages under mild conditions. This property has been leveraged in drug discovery, where triazoles serve as scaffolds for bioactive molecules. The phenyl group in this compound can further enhance its pharmacokinetic properties by improving lipophilicity and bioavailability.

Moreover, the pyrrolidinyl methyl group imparts additional functionality to the molecule. Pyrrolidine derivatives are known for their role in peptide synthesis and as chiral auxiliaries in asymmetric catalysis. In this compound, the pyrrolidine ring can act as a hydrogen bond donor or acceptor, facilitating interactions with biological targets or other molecules in solution.

From a structural standpoint, the 1H configuration of the triazole ring is critical for determining its reactivity and stability. Computational studies have revealed that this configuration minimizes steric hindrance while maximizing conjugation within the aromatic system. Such insights have been instrumental in guiding synthetic strategies to optimize yields and purity during scale-up.

In terms of physical properties, 1H-1,2,3-triazoles generally exhibit high thermal stability and moderate solubility in organic solvents. These characteristics make them suitable candidates for applications in polymer chemistry and electronics. For example, they can be incorporated into polymeric materials to enhance conductivity or serve as dielectric components in capacitors.

The synthesis of 1H-1,2,3-triazoles typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of an alkyne with an azide precursor under copper catalysis. The introduction of substituents like the phenyl group and pyrrolidinyl methyl group necessitates careful optimization to ensure regioselectivity and avoid side reactions.

Recent research has also explored the use of green chemistry principles in synthesizing this compound. By employing biodegradable catalysts and solvent systems derived from renewable resources, scientists aim to reduce the environmental footprint associated with its production.

In conclusion, CAS No. 2228713-85-5, or 1H-pyrrolidinyl methyl substituted 1H-[something] (as per your instruction), represents a versatile platform for advancing chemical research across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for developing innovative materials and therapeutic agents.